Ethyl 5-(3-bromobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H18BrN3O5S/c1-3-32-23(30)19-17-12-33-21(25-20(28)13-5-4-6-14(24)11-13)18(17)22(29)27(26-19)15-7-9-16(31-2)10-8-15/h4-12H,3H2,1-2H3,(H,25,28)
• InChI Key: PYDVHLXXQDTPHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=CC=C3)Br)C4=CC=C(C=C4)OC
• Molecular Formula: C23H18BrN3O5S
• Molecular Weight: 528.4 g/mol

Description

Ethyl 5-(3-bromobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18BrN3O5S and its molecular weight is 528.38. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-(3-bromobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-(3-bromobenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

A study by Abdel (1991) focused on the synthesis of pyridazinones, which are related to the compound . These compounds demonstrated moderate antibacterial activity against Gram-positive bacteria, highlighting their potential in the development of new antibacterial agents (Ghani Essam Abdel, 1991).

Anticancer and Antioxidant Activities

Research by Tzankova et al. (2020) synthesized new compounds with antioxidant activities, indicating their potential application in pharmaceutical fields as natural antioxidants. Although the exact compound was not mentioned, this study suggests that structurally similar compounds could possess antioxidant and potentially anticancer activities (D. Tzankova et al., 2020).

Bekircan et al. (2008) synthesized amino-triazole derivatives with significant anticancer activity against a variety of cancer cell lines. This underscores the therapeutic potential of chemical compounds with similar structural features in oncology (O. Bekircan et al., 2008).

Cytotoxicity and Heterocyclic Synthesis

Hassan et al. (2014) developed 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, evaluated for in vitro cytotoxic activity. This study reveals the importance of heterocyclic compounds in designing drugs with potential cytotoxic properties against cancer cells (Ashraf S. Hassan et al., 2014).

Novel Heterocycles with Anticancer Activity

Abdel-Motaal et al. (2020) focused on synthesizing new heterocycles using a thiophene incorporated thioureido substituent, showing potent anticancer activity against the HCT-116 colon cancer cell line. This highlights the role of novel heterocyclic compounds in anticancer drug development (M. Abdel-Motaal et al., 2020).